Cas no 2029267-57-8 (Cyclopropanebutanamine, α-methyl-)

• Product Name: Cyclopropanebutanamine, α-methyl-
• CAS No: 2029267-57-8
• MF: C₈H₁₇N
• MW: 127.22728228569
• CID: 5255069
• PubChem ID: 67119080
• Update Time: 2024-03-01

Cyclopropanebutanamine, α-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropylpentan-2-amine
• Cyclopropanebutanamine, α-methyl-

• Inchi： 1S/C8H17N/c1-7(9)3-2-4-8-5-6-8/h7-8H,2-6,9H2,1H3
• InChI Key： VWKWLQZOSWQCPD-UHFFFAOYSA-N
• SMILES： NC(C)CCCC1CC1

Computed Properties

• Exact Mass: 127.136099547g/mol
• Monoisotopic Mass: 127.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 76.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines